5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione

• CAS No.: 81710-06-7
• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: 5-tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C10H16O4/c1-9(2,3)6-7(11)13-10(4,5)14-8(6)12/h6H,1-5H3
• InChI Key: DJKKCATWPZSCPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(C(=O)O1)C(C)(C)C)C

Description

5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione is an organic compound with the molecular formula C10H16O4. It is a derivative of Meldrum’s acid, which is known for its utility in organic synthesis due to its high acidity and stability. This compound features a heterocyclic core with two oxygen atoms and four carbon atoms, making it a versatile intermediate in various chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione typically involves the condensation of acetone with malonic acid in the presence of acetic anhydride and sulfuric acid . An alternative method includes the reaction of malonic acid with isopropenyl acetate and catalytic sulfuric acid . These methods yield the compound as a crystalline solid, which is sparingly soluble in water.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding diketones.

Reduction: Reduction reactions typically yield alcohol derivatives.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the carbonyl carbon atoms.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reducing agents: Such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Nucleophiles: Such as amines and alcohols.

Major Products

The major products formed from these reactions include diketones, alcohols, and substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its role as an enzyme inhibitor.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: It is used in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione involves its ability to lose a hydrogen ion from the methylene group in the ring, creating a double bond and a negative charge on the corresponding oxygen atom . This anion is stabilized by resonance, making the compound highly reactive in various chemical reactions. The molecular targets and pathways involved in its biological activities are still under investigation .

Comparison with Similar Compounds

Similar Compounds

Meldrum’s Acid: 2,2-Dimethyl-1,3-dioxane-4,6-dione, known for its high acidity and utility in organic synthesis.

Dimedone: Similar in structure but exists predominantly as the mono-enol tautomer in solution.

Barbituric Acid: Shares some chemical properties but differs in its biological applications.

Uniqueness

5-Tert-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione is unique due to its tert-butyl group, which enhances its stability and reactivity compared to similar compounds. This makes it particularly valuable in synthetic organic chemistry and industrial applications .